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Compound of Interest

Compound Name:
N,N-Diethyl-2-hydroxy-2-

phenylacetamide

CAS No.: 2019-69-4

Cat. No.: B1209631

Get Quote

From the Desk of the Senior Application Scientist

Welcome to the technical support guide for N,N-Diethyl-2-hydroxy-2-phenylacetamide (CAS

No. 2019-69-4). This document is designed for our partners in research, discovery, and drug

development. My objective is to provide not just protocols, but the underlying scientific rationale

to empower you to handle, store, and utilize this valuable synthetic intermediate with

confidence and precision. We will address common challenges and provide solutions grounded

in chemical principles to ensure the integrity of your experiments.

Section 1: Frequently Asked Questions (FAQs)
This section provides rapid answers to the most common inquiries we receive regarding N,N-
Diethyl-2-hydroxy-2-phenylacetamide.

Q1: What are the fundamental chemical and physical properties of this compound?

A1: Understanding the basic properties is the first step to effective handling. Below is a

summary of key data points.
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Property Value Source

Chemical Formula C₁₂H₁₇NO₂ [1][2]

Molecular Weight 207.27 g/mol [1][2]

CAS Number 2019-69-4 [2]

Appearance Solid [3]

Solubility

Soluble in most organic

solvents like alcohols, ethers,

and aromatic hydrocarbons.[4]

Limited data on aqueous

solubility.

Melting Point

Data for the related compound

N,N-Diethyl-2-

phenylacetamide is 86°C.

Specific data for the

hydroxylated version may vary.

[5]

Q2: What are the non-negotiable storage conditions for ensuring long-term stability?

A2: The stability of N,N-Diethyl-2-hydroxy-2-phenylacetamide is paramount for reproducible

results. The molecule possesses two key functionalities: a tertiary amide and a benzylic

secondary alcohol. Each requires specific consideration.

Standard Procedure: Store the compound in a tightly sealed container in a cool, dry, and

well-ventilated area.[6][7][8]

Expert Recommendation: For long-term storage (>6 months), we strongly advise storing

under an inert atmosphere (e.g., argon or nitrogen). The benzylic alcohol is susceptible to

slow air oxidation, which can generate phenylglyoxylic acid diethylamide as an impurity. This

precaution prevents the introduction of reactive carbonyl species into your experiments.

Q3: What level of Personal Protective Equipment (PPE) is required when handling this

compound?
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A3: While specific toxicity data for this exact molecule is limited, the hazard profile of

structurally related compounds, such as N,N-Diethyl-2-phenylacetamide, necessitates a

cautious approach.[5][9]

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[6][7]

Skin Protection: Use impervious gloves (e.g., nitrile) and wear a lab coat. Change gloves

immediately if contact is suspected.[6][7]

Respiratory Protection: Handle in a well-ventilated chemical fume hood to avoid inhalation of

any dust or aerosols.[6][7]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[7][9]

Q4: What are the primary chemical hazards I should be aware of?

A4: The primary hazards are related to potential chemical instability under improper conditions

and the inherent risks associated with related amide compounds. The non-hydroxylated

analog, DEPA, is classified as harmful if swallowed or in contact with skin, and fatal if inhaled.

[5][9][10] You must assume a similar hazard profile. The most significant chemical risk is

degradation. The amide linkage is susceptible to hydrolysis under strong acidic or basic

conditions, which would cleave the molecule into diethylamine and mandelic acid.

Section 2: Troubleshooting Guide for Experimental
Applications
This section addresses specific issues you may encounter during your experiments, providing

potential causes and actionable solutions.

Problem 1: Compound Fails to Dissolve or Precipitates from Solution Unexpectedly.

Symptoms: You observe solid material in your reaction vessel after adding the solvent, or the

compound "crashes out" during a reaction or workup.

Causality Analysis: This issue is almost always tied to solvent choice, concentration, or

changes in the solution's environment (temperature, pH). The presence of both a polar
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hydroxyl group and a nonpolar phenyl ring gives the molecule a balanced but specific

solubility profile.

Resolution Protocol:

Solvent Screening: If solubility is an issue, perform small-scale solubility tests in a panel of

solvents (e.g., THF, Dichloromethane, Acetonitrile, Methanol, Toluene) before committing

to a large-scale reaction.

Temperature Control: Solubility is temperature-dependent. Gentle warming can aid

dissolution, but be cautious of potential degradation at elevated temperatures. Conversely,

if your reaction is cooled, be aware of the possibility of precipitation.

pH Sensitivity: A significant change in the pH of your medium can alter the protonation

state of the molecule or reagents, affecting solubility. Ensure your reaction medium is

appropriately buffered if it is sensitive to pH swings.

Problem 2: Appearance of Unexpected Impurities in Analytical Data (LC-MS, NMR).

Symptoms: Your analytical results show peaks or spots that do not correspond to your

starting material or expected product.

Causality Analysis: This often points to compound degradation. The two most likely

degradation pathways are hydrolysis of the amide and oxidation of the benzylic alcohol.

Amide Hydrolysis: Occurs under strongly acidic (pH < 2) or basic (pH > 12) conditions,

especially with heating. This will yield mandelic acid and diethylamine.

Oxidation: The benzylic alcohol is prone to oxidation, especially in the presence of trace

metals or oxidizing agents, forming a ketone impurity.

Resolution Protocol:

pH Monitoring & Control: Maintain your reaction pH within a neutral to moderately

acidic/basic range (pH 3-10) unless the reaction chemistry requires otherwise.

Inert Atmosphere: If you suspect oxidation, run your reaction under an inert atmosphere

(N₂ or Ar).
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Solvent Purity: Use high-purity, peroxide-free solvents (especially for ethers like THF), as

solvent impurities can initiate degradation.

Below is a troubleshooting workflow to diagnose potential degradation issues.

Impurity Detected in Analysis
(LC-MS, NMR, TLC)

Check Mass of Impurity
(+16 Da? -101 Da?)

Mass suggests Oxidation
(+16 Da, or -2 Da)

Oxidation

Mass suggests Hydrolysis
(Loss of Diethylamino Group)

Hydrolysis

Potential Cause:
Air Exposure, Impure Solvents,

High Temperature

Potential Cause:
Extreme pH (Acidic or Basic),

Presence of Water

Solution:
Use Inert Atmosphere (Ar, N₂),

Use High-Purity/Anhydrous Solvents,
Reduce Reaction Temperature

Solution:
Control/Buffer Reaction pH,
Use Anhydrous Conditions

Click to download full resolution via product page

Caption: Troubleshooting workflow for identifying compound degradation.

Problem 3: Low Reaction Yield When Using Stoichiometric Reagents.

Symptoms: A reaction known to proceed to completion with similar substrates results in low

yield or recovery of starting material.
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Causality Analysis: The free hydroxyl group is a key factor. It is a mildly acidic proton and can

act as a nucleophile. In reactions involving strong bases (e.g., organolithiums, Grignards) or

electrophilic reagents, the hydroxyl group will react, consuming an equivalent of your

reagent.[11]

Resolution Protocol:

Increase Reagent Stoichiometry: The simplest solution is to add one additional equivalent

of your base or nucleophilic reagent to account for the reaction with the hydroxyl group.

Protecting Group Strategy: For more sensitive or complex syntheses, protecting the

hydroxyl group is the most robust approach. Common protecting groups for alcohols

include silyl ethers (e.g., TBDMS) or benzyl ethers. This temporarily masks the reactive

site, preventing side reactions.

Section 3: Standard Operating Procedures (SOPs)
To ensure consistency and safety, follow these validated procedures.

SOP 1: Safe Handling and Weighing of Solid Compound

Preparation: Don all required PPE (safety goggles, lab coat, nitrile gloves).

Work Area: Perform all manipulations within a certified chemical fume hood.

Weighing: Tare a suitable weighing vessel on an analytical balance. Using a clean spatula,

carefully transfer the desired amount of N,N-Diethyl-2-hydroxy-2-phenylacetamide to the

vessel.

Cleanup: Close the main container tightly immediately after use. Wipe down the spatula and

any surfaces with a damp cloth to remove any residual powder, disposing of the cloth as

chemical waste.

Post-Handling: Remove gloves and wash hands thoroughly with soap and water.

SOP 2: Preparation of a Standard 10 mg/mL Stock Solution in Methanol
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This protocol provides a self-validating method for preparing a stock solution for analytical or

screening purposes.

Preparation

Dissolution

Finalization & Storage

1. Weigh 10.0 mg of Compound
into a 1.0 mL Volumetric Flask

2. Add ~0.7 mL of
High-Purity Methanol

3. Vortex or sonicate gently
until all solid is dissolved

4. Visually inspect for clarity.
Solution should be particle-free.

5. Add Methanol to the
1.0 mL calibration mark

6. Invert flask 10-15 times
to ensure homogeneity

7. Transfer to a labeled amber vial
and store at 2-8°C

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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